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Compound of Interest

Compound Name: Pantothenic acid, calcium salt, D-

CAS No.: 15773-29-2

Cat. No.: B1262190

Get Quote

Target Audience: Researchers, scientists, and bioprocess engineers in mammalian cell culture,

microbiology, and drug development.

Introduction & Mechanistic Insight
D-Calcium pantothenate (the calcium salt of Vitamin B5) is a ubiquitous supplement in cell

culture media, essential for fundamental cellular metabolism. The rationale for utilizing the

calcium salt form, rather than free pantothenic acid, lies in its enhanced stability and reduced

hygroscopicity, allowing for precise gravimetric quantification [1].

At the cellular level, pantothenate is the primary precursor for the biosynthesis of Coenzyme A

(CoA). This pathway is critical because CoA acts as an obligate acyl carrier in the TCA cycle,

fatty acid oxidation, and lipid synthesis. Supplementing media with an optimal titer of D-calcium

pantothenate prevents cellular depletion of CoA, which otherwise leads to catastrophic

metabolic arrest and apoptosis.
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Pathway of D-calcium pantothenate converting to active Coenzyme A in mammalian cells.

Physicochemical Properties
Understanding the molecular constraints of D-calcium pantothenate dictates its handling. The

molecule contains an amide bond (between β-alanine and pantoic acid) that is highly
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susceptible to hydrolytic cleavage. This degradation accelerates exponentially under high heat

and extreme pH, establishing the strict rule that this compound must never be autoclaved[2].

Property Value Rationale / Implication

Chemical Name D-Calcium Pantothenate
Bioactive dextrorotatory

enantiomer.

Molecular Formula C₁₈H₃₂CaN₂O₁₀
Provides both pantothenic acid

and calcium ions.

Molecular Weight 476.53 g/mol
Required for precise molarity

conversions.

Aqueous Solubility
> 50 mg/mL (up to ~333

mg/mL) [1] [4]

Highly soluble; ideal for hyper-

concentrated stock solutions.

Optimal pH Range 6.8 – 8.0 (at 50 mg/mL) [2]
Deviation triggers acid/base-

catalyzed amide hydrolysis.

Hygroscopicity Moderate to High [2]

Requires desiccation during

storage to prevent mass

inaccuracy.

Experimental Protocol: 50 mg/mL (1000X) Stock
Solution
This protocol generates a high-fidelity 50 mg/mL stock solution. A self-validating workflow is

integrated to ensure that unobserved variables (e.g., absorbed environmental moisture or pH

drift) do not compromise the reagent's integrity.

Materials Required
D-Calcium Pantothenate powder (High purity, ≥99%, stored in a desiccator)

Ultrapure water (ddH₂O, 18.2 MΩ·cm)

0.22 µm Polyethersulfone (PES) sterile syringe filter or vacuum filter unit
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Calibrated pH meter

Sterile, light-blocking (amber) storage vials

Causality-Driven Methodology
Step 1: Gravimetric Preparation

Ensure the bulk powder has been allowed to reach room temperature within a desiccator

prior to opening. Causality: Opening cold, hygroscopic powder to humid room air instantly

introduces water mass, ruining molar calculations.

Weigh exactly 5.00 g of D-Calcium Pantothenate.

Step 2: Dissolution 3. Transfer the powder to a clean glass beaker containing 80 mL of ddH₂O.

4. Add a magnetic stir bar and agitate at room temperature until the solution achieves absolute

optical clarity. Causality: Exothermic heating is rarely required due to its high solubility. Avoid

unnecessary heat to prevent premature degradation.

Step 3: Quality Control & Self-Validation 5. Visual QC: The solution must be completely

colorless and particulate-free. 6. pH QC: Measure the pH. It should naturally rest between 6.8

and 7.2. Causality: If the pH falls outside this tight window, it indicates likely atmospheric CO₂

absorption or reagent degradation. Discard and restart. Do not force-adjust with strong

acids/bases as local extreme pH zones during titration cause micro-cleavage of the amide

bonds. 7. Bring the final volume to exactly 100.0 mL using a volumetric flask.

Step 4: Sterilization & Storage 8. Sterilize the solution by passing it through a 0.22 µm PES

filter inside a laminar flow hood [3]. Causality: PES is selected over nylon or nitrocellulose due

to its extremely low non-specific molecular binding, ensuring no depletion of the active vitamin

during filtration. 9. Aliquot the sterile solution into amber microtubes. Causality: Ambient UV

light can initiate free-radical generation over long-term storage. 10. Store aliquots at -20°C for

long-term storage (up to 12 months), or 2-8°C for active use (up to 30 days)[1].
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Self-validating experimental workflow for preparing D-calcium pantothenate stock.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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